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Compound of Interest

Compound Name: 2,6-Dibenzylidenecyclohexanone

Cat. No.: B188912 Get Quote

This technical guide provides an in-depth overview of the spectroscopic properties and

synthetic methodology for 2,6-Dibenzylidenecyclohexanone (C₂₀H₁₈O). The information is

tailored for researchers, scientists, and professionals in drug development, offering a

consolidated resource for the characterization and synthesis of this compound.

Spectroscopic Data
The spectroscopic data for 2,6-Dibenzylidenecyclohexanone, a bis-chalcone derivative, is

crucial for its identification and structural elucidation. The following tables summarize the key

findings from Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS)

analyses.

Infrared (IR) Spectroscopy
The IR spectrum of 2,6-Dibenzylidenecyclohexanone is characterized by strong absorptions

corresponding to the carbonyl group (C=O) and the carbon-carbon double bonds (C=C) of the

α,β-unsaturated ketone system and the aromatic rings.
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Wavenumber (cm⁻¹) Assignment Reference

1661 - 1668 C=O Stretch (Ketone) [1][2]

1606 - 1610 C=C Stretch (Alkene) [2]

1574 - 1583 C=C Stretch (Aromatic) [1][2]

3022 C-H Stretch (Aromatic) [1]

2920 - 2950 C-H Stretch (Aliphatic) [1][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are essential for confirming the molecular structure of 2,6-
Dibenzylidenecyclohexanone, revealing the chemical environment of each proton and carbon

atom.

¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Reference

7.73 - 7.84 s 2H Allylic (=CH) [1][3]

7.25 - 7.50 m 10H Aromatic (Ar-H) [1][3]

2.87 - 3.02 m / t 4H

Allylic CH₂

(adjacent to

C=C)

[1][3]

1.76 - 1.82 m 2H

CH₂ (central

position in

cyclohexanone)

[1][3]

¹³C NMR Data (101 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment Reference

190.41 C=O (Ketone) [3]

136.96 Aromatic C (quaternary) [3]

136.23 Allylic =CH [3]

136.01 Aromatic C (quaternary) [3]

130.39 Aromatic CH [3]

128.61 Aromatic CH [3]

128.41 Aromatic CH [3]

28.48 Allylic CH₂ (adjacent to C=C) [3]

23.04
CH₂ (central position in

cyclohexanone)
[3]

Mass Spectrometry (MS)
Mass spectrometry data confirms the molecular weight of 2,6-Dibenzylidenecyclohexanone.

m/z Assignment Reference

274.36 [M]⁺ [1]

Experimental Protocols
The synthesis of 2,6-Dibenzylidenecyclohexanone is typically achieved through a Claisen-

Schmidt condensation reaction.

Synthesis of 2,6-Dibenzylidenecyclohexanone[1][4]
This procedure involves the base-catalyzed condensation of cyclohexanone with two

equivalents of benzaldehyde.

Materials:
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Cyclohexanone (1.0 equivalent)

Benzaldehyde (2.0 equivalents)

Sodium Hydroxide (NaOH) (2.2 equivalents)

Dilute Hydrochloric Acid (HCl)

Ethanol (for recrystallization)

Procedure:

A mixture of cyclohexanone (1.0 equiv), benzaldehyde (2.0 equiv), and solid NaOH (2.2

equiv) are ground together in a mortar at room temperature for approximately 30 minutes.[1]

The progress of the reaction is monitored by thin-layer chromatography (TLC).[1]

Upon completion, dilute HCl is carefully added to neutralize the mixture.[1]

The resulting solid product is collected by filtration and air-dried.[1]

The crude product is then purified by recrystallization from ethanol to yield a yellow powder.

[1]

Spectroscopic Analysis
Instrumentation:

IR Spectroscopy: Spectra can be recorded on a Shimadzu or Bruker Tensor 27 FT-IR

spectrophotometer using KBr pellets or an ATR-Neat technique.[3][4]

NMR Spectroscopy: ¹H and ¹³C NMR spectra are typically recorded on a 400 MHz

spectrometer (e.g., Varian Mercury) in deuterated chloroform (CDCl₃) with Tetramethylsilane

(TMS) as the internal standard.[3]

Mass Spectrometry: Mass spectra can be obtained using techniques such as GC-MS.[2]

Visualized Experimental Workflow
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The following diagram illustrates the general workflow for the synthesis and spectroscopic

characterization of 2,6-Dibenzylidenecyclohexanone.

Synthesis

Spectroscopic Characterization

Reactants
(Cyclohexanone,

Benzaldehyde, NaOH)

Claisen-Schmidt
Condensation

(Grinding, 30 min)

Neutralization
(Dilute HCl) Filtration & Drying Recrystallization

(Ethanol) Pure 2,6-Dibenzylidenecyclohexanone

IR Spectroscopy

NMR Spectroscopy
(¹H & ¹³C)

Mass Spectrometry

Click to download full resolution via product page

Caption: Synthesis and characterization workflow for 2,6-Dibenzylidenecyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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